Cas no 1355026-64-0 (6-Methyl-2-phenylpyridin-3-ol)

• Product Name: 6-Methyl-2-phenylpyridin-3-ol
• CAS No: 1355026-64-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906506
• Update Time: 2025-06-11

6-Methyl-2-phenylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-phenylpyridin-3-ol
• 2-Phenyl-6-methylpyridine-3-ol
• 3-Hydroxy-6-methyl-2-phenylpyridine
• 6-Methyl-2-phenylpyridin-3-ol

• Inchi： 1S/C12H11NO/c1-9-7-8-11(14)12(13-9)10-5-3-2-4-6-10/h2-8,14H,1H3
• InChI Key： WBDGNJWPHFBEKK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Methyl-2-phenylpyridin-3-ol

Comprehensive Overview of 6-Methyl-2-phenylpyridin-3-ol (CAS No. 1355026-64-0): Properties, Applications, and Industry Relevance

6-Methyl-2-phenylpyridin-3-ol (CAS No. 1355026-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule, characterized by a pyridine core substituted with a methyl group at the 6-position and a phenyl ring at the 2-position, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1355026-64-0 is frequently searched in chemical databases, reflecting its growing importance in industrial applications.

The compound's 6-methyl-2-phenylpyridine-3-ol structure offers exceptional reactivity, making it a valuable building block for drug discovery. Researchers are particularly interested in its potential to modulate biological targets, such as enzymes and receptors, which aligns with current trends in small-molecule therapeutics and precision medicine. Recent studies highlight its role in developing kinase inhibitors, addressing a hot topic in oncology research. The hydroxyl group at the 3-position enhances hydrogen-bonding capacity, a feature often exploited in rational drug design.

From a synthetic perspective, CAS 1355026-64-0 demonstrates remarkable stability under various reaction conditions, as evidenced by its widespread use in cross-coupling reactions. This property resonates with the chemical industry's focus on green chemistry and atom economy, where efficient transformations minimize waste. Analytical techniques like HPLC purity analysis and NMR characterization confirm its high-grade quality, meeting the stringent requirements of pharmaceutical manufacturers.

The agrochemical sector has also explored 6-methyl-2-phenylpyridin-3-ol derivatives for developing novel crop protection agents. With increasing global emphasis on sustainable agriculture, this compound's potential as a precursor for environmentally friendly pesticides aligns with United Nations Sustainable Development Goals. Its structural motifs appear in patented formulations targeting resistant pest strains, addressing a critical challenge in modern farming.

Material science applications leverage the compound's aromatic system for creating advanced polymers with enhanced thermal stability. This connects with emerging technologies in organic electronics, where researchers seek improved charge-transport materials for flexible displays and solar cells. The compound's fluorescence properties have sparked interest in sensor development, particularly for environmental monitoring devices.

Quality control protocols for 6-Methyl-2-phenylpyridin-3-ol typically involve rigorous testing for residual solvents and heavy metals, reflecting the pharmaceutical industry's commitment to ICH guidelines. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with regulatory standards across different markets. Storage recommendations usually suggest protection from light and moisture to maintain stability, a common query among laboratory purchasers.

Market analysts note growing demand for CAS 1355026-64-0 in Asia-Pacific research centers, coinciding with increased investment in biopharmaceutical innovation. The compound's cost-effectiveness compared to similar heterocycles makes it attractive for academic and industrial laboratories alike. Patent landscapes reveal ongoing development of novel synthetic routes, indicating sustained commercial interest in this chemical entity.

Environmental fate studies of 6-methyl-2-phenylpyridin-3-ol demonstrate favorable biodegradation profiles, an important consideration for green chemistry initiatives. Computational modeling predicts low bioaccumulation potential, supporting its selection in sustainable manufacturing processes. These characteristics respond to increasing regulatory scrutiny of chemical footprints in industrial operations.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or as ligands in catalytic systems. The scientific community continues to investigate structure-activity relationships of derivatives, particularly for neurological targets. With the rise of AI-assisted drug discovery, this scaffold frequently appears in virtual screening libraries, highlighting its relevance in cutting-edge research methodologies.